Cas no 1073-65-0 (4-Pyrimidinecarboxaldehyde, oxime (7CI,8CI,9CI))
4-Pyrimidinecarboxaldehyde, oxime (7CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine-4-carbaldehyde oxime
- (6Z)-6-(nitrosomethylidene)-1H-pyrimidine
- 4-Pyrimidinecarboxaldehyde, oxime (7CI,8CI,9CI)
- 4-Pyrimidinecarboxaldehyde,oxime
- 4-Hydroximinomethyl-pyrimidin
- AC1NSCEW
- N-(pyrimidin-4-ylmethylidene)hydroxylamine
- NSC245210
- Pyrimidin-4-carbaldehyd-oxim
- Pyrimidin-aldehyd-(4)-oxim
- pyrimidine-4-aldoxime
- 4-Pyrimidinecarboxaldehyde oxime
- (E)-Pyrimidine-4-carbaldehyde oxime
- Pyrimidine-4-carbaldehydeoxime
- 4-Pyrimidinecarboxaldehyde, oxime, (Z)- (8CI,9CI)
- (E)-Pyrimidine-4-carbaldehydeoxime
- (Z)-Pyrimidine-4-carbaldehyde oxime
- CID 135468192
- 4-Pyrimidinecarboxaldehyde, oxime (7CI,8CI,9CI) ISO 9001:2015 REACH
- (E)-N-Hydroxy-1-(4-pyrimidinyl)methanimine
- SCHEMBL3007877
- 4-Pyrimidinecarboxaldehyde,oxime(7ci,8ci,9ci)
- DTXSID70418390
- 1073-65-0
- N-[(pyrimidin-4-yl)methylidene]hydroxylamine
- (NE)-N-(pyrimidin-4-ylmethylidene)hydroxylamine
- SCHEMBL1776590
- 50305-79-8
- BAA07365
- CS-0163370
- 4-Pyrimidinecarboxaldehyde,oxime,(E)-(9ci)
- DS-14173
- EN300-105917
- 4-Pyrimidinecarboxaldehyde, oxime, (E)- (9CI)
- AKOS013304788
- (6Z)-6-(Nitrosomethylidene)-1,6-dihydropyrimidine
- MFCD18820951
- A907788
- (E)-N-[(pyrimidin-4-yl)methylidene]hydroxylamine
- DTXSID90425440
-
- MDL: MFCD18820951
- Inchi: 1S/C5H5N3O/c9-8-3-5-1-2-6-4-7-5/h1-4,9H/b8-3+
- InChI Key: PUVYLIOTFMFXOB-FPYGCLRLSA-N
- SMILES: O/N=C/C1C=CN=CN=1
Computed Properties
- Exact Mass: 123.04335
- Monoisotopic Mass: 123.043262
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: -0.7
- Topological Polar Surface Area: 58.4
Experimental Properties
- Density: 1.28
- Melting Point: 153-154 ºC
- Boiling Point: 251 ºC
- Flash Point: 106 ºC
- Refractive Index: 1.607
- PSA: 53.82
- LogP: 0.28470
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
- pka: 9.16±0.10(Predicted)
4-Pyrimidinecarboxaldehyde, oxime (7CI,8CI,9CI) Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Sealed in dry,2-8°C
4-Pyrimidinecarboxaldehyde, oxime (7CI,8CI,9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM167676-5g |
(E)-pyrimidine-4-carbaldehyde oxime |
1073-65-0 | 95% | 5g |
$352 | 2021-08-05 | |
| Chemenu | CM167676-10g |
(E)-pyrimidine-4-carbaldehyde oxime |
1073-65-0 | 95% | 10g |
$529 | 2021-08-05 | |
| Chemenu | CM167676-25g |
(E)-pyrimidine-4-carbaldehyde oxime |
1073-65-0 | 95% | 25g |
$884 | 2021-08-05 | |
| ChemScence | CS-0163370-1g |
Pyrimidine-4-carbaldehyde oxime |
1073-65-0 | 1g |
$55.0 | 2022-04-28 | ||
| ChemScence | CS-0163370-5g |
Pyrimidine-4-carbaldehyde oxime |
1073-65-0 | 5g |
$192.0 | 2022-04-28 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P43740-5g |
Pyrimidine-4-carbaldehyde oxime |
1073-65-0 | 95% | 5g |
¥1886.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P43740-250mg |
Pyrimidine-4-carbaldehyde oxime |
1073-65-0 | 95% | 250mg |
¥201.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P43740-1g |
Pyrimidine-4-carbaldehyde oxime |
1073-65-0 | 95% | 1g |
¥540.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P43740-100mg |
Pyrimidine-4-carbaldehyde oxime |
1073-65-0 | 100mg |
¥76.0 | 2021-09-04 | ||
| Alichem | A089000564-5g |
Pyrimidine-4-carbaldehydeoxime |
1073-65-0 | 95% | 5g |
$578.88 | 2023-09-04 |
4-Pyrimidinecarboxaldehyde, oxime (7CI,8CI,9CI) Suppliers
4-Pyrimidinecarboxaldehyde, oxime (7CI,8CI,9CI) Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 4-Pyrimidinecarboxaldehyde, oxime (7CI,8CI,9CI)
4-Pyrimidinecarboxaldehyde, Oxime (CAS No. 1073-65-0): A Comprehensive Overview
The compound 4-Pyrimidinecarboxaldehyde, Oxime (CAS No. 1073-65-0) is a significant molecule in the field of organic chemistry, particularly within the purview of heterocyclic compounds. This compound, also referred to as 4-pyrimidinyl aldoxime, has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule belongs to the broader class of pyrimidine derivatives, which are known for their versatility and significance in biological systems and synthetic chemistry.
The structural formula of 4-Pyrimidinecarboxaldehyde, Oxime consists of a pyrimidine ring fused with an aldehyde group at the fourth position, which is further converted into an oxime functional group. This transformation introduces a nitrogen atom into the structure, resulting in a compound with distinct chemical reactivity and physical properties. The presence of the oxime group imparts nucleophilic characteristics to the molecule, making it a valuable intermediate in organic synthesis.
Recent advancements in synthetic methodologies have led to improved routes for the preparation of 4-Pyrimidinecarboxaldehyde, Oxime. One such approach involves the condensation of pyrimidine derivatives with hydroxylamine under controlled conditions, followed by subsequent purification steps to isolate the oxime product. These methods have been optimized to enhance yield and purity, making the compound more accessible for research and industrial applications.
In terms of applications, 4-Pyrimidinecarboxaldehyde, Oxime has found utility in several areas of chemical research. It serves as a key intermediate in the synthesis of bioactive compounds, including potential drug candidates targeting various therapeutic areas such as oncology and infectious diseases. Additionally, this compound has been explored for its role in material science, particularly in the development of novel materials with tailored electronic properties.
The pharmacological potential of 4-Pyrimidinecarboxaldehyde, Oxime has been a focal point of recent studies. Researchers have investigated its ability to modulate cellular pathways associated with diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in tumor progression and metastasis.
In the context of agricultural applications, 4-Pyrimidinecarboxaldehyde, Oxime has been examined for its pesticidal properties. Certain analogs derived from this compound have shown promise as potential leads for developing eco-friendly pesticides that target specific pest species without adversely affecting non-target organisms.
The environmental impact assessment of CAS No. 1073-65-0 is another critical area of research. Scientists are evaluating its biodegradability and toxicity profiles to ensure that its use aligns with sustainable practices and regulatory standards.
In conclusion, 4-Pyrimidinecarboxaldehyde, Oxime (CAS No. 1073-65-0) stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in organic synthesis and material development. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific innovation.
1073-65-0 (4-Pyrimidinecarboxaldehyde, oxime (7CI,8CI,9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)